4-Cyclopropoxy-5-methoxypicolinaldehyde

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 4-cyclopropyloxy-5-methoxypyridine-2-carbaldehyde
• InChI: InChI=1S/C10H11NO3/c1-13-10-5-11-7(6-12)4-9(10)14-8-2-3-8/h4-6,8H,2-3H2,1H3
• InChI Key: LJTUIIURZWBUJV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(N=C1)C=O)OC2CC2

Description

4-Cyclopropoxy-5-methoxypicolinaldehyde is a substituted picolinaldehyde derivative featuring a cyclopropoxy group at the 4-position and a methoxy group at the 5-position of the pyridine ring. The aldehyde functional group at the 2-position renders it highly reactive, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-donating substituents (cyclopropoxy and methoxy) influence its electronic properties, enhancing its utility in nucleophilic addition reactions and cross-coupling chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Cyclopropoxy-5-methoxypicolinaldehyde typically involves the introduction of the cyclopropoxy and methoxy groups onto the picolinaldehyde core. One common method is the cyclopropanation of a suitable precursor, followed by methoxylation. The reaction conditions often involve the use of cyclopropyl bromide and a base such as sodium hydride or potassium tert-butoxide to facilitate the cyclopropanation reaction. Methoxylation can be achieved using methanol in the presence of an acid catalyst.

Industrial Production Methods: Industrial production of 4-Cyclopropoxy-5-methoxypicolinaldehyde may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired purity.

Chemical Reactions Analysis

Types of Reactions: 4-Cyclopropoxy-5-methoxypicolinaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to the corresponding alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed:

Oxidation: 4-Cyclopropoxy-5-methoxypicolinic acid.

Reduction: 4-Cyclopropoxy-5-methoxypicolinalcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-Cyclopropoxy-5-methoxypicolinaldehyde has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent due to its unique structural features.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-5-methoxypicolinaldehyde involves its interaction with specific molecular targets and pathways. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially inhibiting their activity. The cyclopropoxy and methoxy groups may enhance the compound’s binding affinity and specificity for certain targets. Further research is needed to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Table 1: Key Properties of Selected Picolinaldehyde Derivatives

Compound Name	Substituents	Molecular Weight (g/mol)	Melting Point (°C)	Solubility	Reactivity Profile
4-Cyclopropoxy-5-methoxypicolinaldehyde	4-cyclopropoxy, 5-methoxy	~207.2	Not reported	Moderate in DMSO	High (aldehyde-directed reactions)
4-Methoxy-5-nitropicolinaldehyde	4-methoxy, 5-nitro	~212.1	120–122	Low in water	Moderate (electron-withdrawing nitro group reduces aldehyde reactivity)
4-(4-Aminophenoxy)-N-methylpicolinamide 1	4-(4-aminophenoxy)	~257.3	160–162	Insoluble in hexane	Low (amide group stabilizes structure)

Key Findings :

• Electron-Donating vs. Withdrawing Groups : The cyclopropoxy and methoxy groups in 4-Cyclopropoxy-5-methoxypicolinaldehyde are electron-donating, increasing electron density on the pyridine ring and enhancing the aldehyde's electrophilicity. In contrast, nitro-substituted analogs (e.g., 4-methoxy-5-nitropicolinaldehyde) exhibit reduced reactivity due to electron withdrawal .
• Synthetic Flexibility: The aldehyde group allows for diverse functionalization (e.g., condensation, oxidation), whereas amide derivatives like 4-(4-Aminophenoxy)-N-methylpicolinamide are more stable but less reactive .

Key Findings :

• Nucleophilic Aromatic Substitution: The synthesis of 4-(2-Fluoro-4-nitrophenoxy)-N-methylpicolinamide involves displacing a chloro group with a phenol derivative under reflux conditions in chlorobenzene . A similar approach could theoretically apply to introducing cyclopropoxy groups in 4-Cyclopropoxy-5-methoxypicolinaldehyde, though harsher conditions may be required due to cyclopropanol’s steric strain.
• Solvent and Base Selection : The use of polar aprotic solvents (e.g., DMF) and strong bases (e.g., NaH) is common in pyridine functionalization, as seen in analogous syntheses .